Cas no 125185-26-4 (Phosphonic acid, [[4-(hydroxymethyl)phenyl]methyl]-, diethyl ester)

Phosphonic acid, [[4-(hydroxymethyl)phenyl]methyl]-, diethyl ester structure
125185-26-4 structure
Product Name:Phosphonic acid, [[4-(hydroxymethyl)phenyl]methyl]-, diethyl ester
CAS No:125185-26-4
MF:C12H19O4P
MW:258.250624895096
CID:1217716
PubChem ID:14750224
Update Time:2025-04-20

Phosphonic acid, [[4-(hydroxymethyl)phenyl]methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, [[4-(hydroxymethyl)phenyl]methyl]-, diethyl ester
    • 125185-26-4
    • DTXSID201166001
    • SCHEMBL9512480
    • Inchi: 1S/C12H19O4P/c1-3-15-17(14,16-4-2)10-12-7-5-11(9-13)6-8-12/h5-8,13H,3-4,9-10H2,1-2H3
    • InChI Key: AGNHPJGJPGUMCM-UHFFFAOYSA-N
    • SMILES: P(CC1C=CC(CO)=CC=1)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 258.10209608g/mol
  • Monoisotopic Mass: 258.10209608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.8Ų
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